2-fluoro-N-[4-(2-methyl-1-piperidinyl)phenyl]benzamide

• IUPAC Name: 2-fluoro-N-[4-(2-methylpiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H21FN2O/c1-14-6-4-5-13-22(14)16-11-9-15(10-12-16)21-19(23)17-7-2-3-8-18(17)20/h2-3,7-12,14H,4-6,13H2,1H3,(H,21,23)
• InChI Key: BWAKUJQKHLRTND-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

2-fluoro-N-[4-(2-methyl-1-piperidinyl)phenyl]benzamide, also known as MP-10, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been synthesized using various techniques.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-[4-(2-methyl-1-piperidinyl)phenyl]benzamide is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by modulating the activity of various neurotransmitters in the central nervous system. It has been shown to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes, including calcium signaling and protein synthesis.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to reduce pain by modulating the activity of various pain receptors in the central nervous system. It has also been shown to exhibit antitumor activity by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

2-fluoro-N-[4-(2-methyl-1-piperidinyl)phenyl]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits significant therapeutic activity in preclinical studies. Additionally, it has a relatively low toxicity profile, making it a safe compound for use in lab experiments. However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is the lack of clinical data on its safety and efficacy in humans. Additionally, the exact mechanism of action of this compound is not fully understood, which makes it difficult to determine its potential therapeutic applications.

Future Directions

There are several future directions for the research on 2-fluoro-N-[4-(2-methyl-1-piperidinyl)phenyl]benzamide. One potential direction is to investigate its potential therapeutic applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.

Scientific Research Applications

2-fluoro-N-[4-(2-methyl-1-piperidinyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been shown to exhibit significant anti-inflammatory, analgesic, and antitumor activities in preclinical studies. Additionally, this compound has been found to be effective in the treatment of neuropathic pain and depression.